Cas no 904877-46-9 (5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide)

• Product Name: 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide
• CAS No: 904877-46-9
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 5057225
• Update Time: 2025-05-20

5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-methoxyethoxy)-N-methylbenzamide
• 5-Bromo-2-(2-methoxy-ethoxy)-N-methyl-benzamide
• ARONIS26846
• 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide

• Inchi： 1S/C11H14BrNO3/c1-13-11(14)9-7-8(12)3-4-10(9)16-6-5-15-2/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： MTSUOVLYOFTIBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(NC)=O)C=1)OCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6

Additional information on 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide

5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide: A Comprehensive Overview

5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide (CAS No. 904877-46-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its bromine atom, methoxyethoxy group, and N-methylbenzamide moiety, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, making it a valuable asset in modern organic chemistry.

The molecular structure of 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide is defined by a benzene ring substituted with three distinct groups: a bromine atom at the 5-position, a 2-methoxyethoxy group at the 2-position, and an N-methylbenzamide group at the para position. This arrangement imparts the compound with a combination of electronic and steric properties that make it highly suitable for various chemical transformations. The bromine atom, for instance, serves as an excellent leaving group in substitution reactions, while the methoxyethoxy group enhances solubility and stability in polar solvents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide. One notable approach involves the coupling of bromobenzene derivatives with appropriately substituted alcohols under acidic conditions, followed by amidation to introduce the N-methylbenzamide group. This multi-step synthesis ensures high purity and yields, making it feasible for large-scale production.

In terms of applications, 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide has been extensively used as an intermediate in drug discovery programs. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to construct complex heterocyclic frameworks with potential pharmacological activity. For instance, researchers have employed this compound to synthesize novel inhibitors of kinase enzymes, which are critical targets in cancer therapy.

Beyond pharmaceuticals, 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide has found utility in agrochemical research. Its role as a precursor in the development of herbicides and fungicides has been documented in recent studies. The compound's stability under varying environmental conditions makes it an ideal candidate for agricultural applications where durability is essential.

From a materials science perspective, 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide has been explored as a building block for advanced polymers and coatings. Its functional groups allow for easy incorporation into polymer backbones, enabling the creation of materials with tailored mechanical and thermal properties. This versatility underscores its importance as a key intermediate in modern materials development.

Looking ahead, ongoing research continues to uncover new avenues for the utilization of 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide. Emerging techniques such as click chemistry and organocatalysis are being employed to streamline its synthesis and expand its applicability. Additionally, computational modeling is being used to predict its interactions with biological systems, paving the way for innovative therapeutic strategies.

In conclusion, 5-Bromo-2-(2-methoxyethoxy)-N-methylbenzamide (CAS No. 904877-46-9) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, efficient synthesis methods, and diverse applications position it as an indispensable tool across multiple scientific disciplines. As research progresses, this compound is poised to play an even greater role in advancing our understanding of complex chemical systems and their practical applications.